Cas no 69365-63-5 (1,2,4-Benzotriazine, 3-azido-)

• Product Name: 1,2,4-Benzotriazine, 3-azido-
• CAS No: 69365-63-5
• MF: C₇H₄N₆
• MW: 172.146859169006
• CID: 391880
• PubChem ID: 21826950
• Update Time: 2025-04-19

1,2,4-Benzotriazine, 3-azido- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-azido-
• 3-azido-1,2,4-benzotriazine
• 69365-63-5
• DTXSID70618530

• Inchi： 1S/C7H4N6/c8-13-12-7-9-5-3-1-2-4-6(5)10-11-7/h1-4H
• InChI Key： WXMIAPASCAUZHK-UHFFFAOYSA-N
• SMILES： N1C(N=[N+]=[N-])=NN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 172.04992
• Monoisotopic Mass: 172.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 87.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines